6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride

• IUPAC Name: 6-bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H4BrFN2O2.ClH/c9-4-1-2-5-11-6(8(13)14)7(10)12(5)3-4;/h1-3H,(H,13,14);1H
• InChI Key: BAFLGBDVIBNBMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1Br)F)C(=O)O.Cl
• Molecular Formula: C8H5BrClFN2O2
• Molecular Weight: 295.49 g/mol
• CAS RN: 1322749-73-4

Description

6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1322749-73-4. It has a molecular weight of 295.5. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H4BrFN2O2.ClH/c9-4-1-2-5-11-6(8(13)14)7(10)12(5)3-4;/h1-3H,(H,13,14);1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

1. Modification in Biopolymers

6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride has been utilized in the modification of chitosan, a natural biopolymer. This modification involves the introduction of ethoxycarbonyl and 3-fluoroimidazo[1,2-a]pyridine-2-carbonyl fragments into the glucosamine units of chitosan, enhancing its properties for various applications (Levov et al., 2011).

2. Role in Pharmaceutical Industry

In the pharmaceutical industry, this compound plays a crucial role in the preparation of active pharmaceutical ingredients (APIs). It is particularly involved in palladium-catalyzed Suzuki–Miyaura borylation reactions, which are efficient for producing various active agents. This process includes the formation of dimerization products from 6-bromoimidazo[1,2-a]pyridine-2-carboxylate, contributing to the synthesis of potential anti-cancer and anti-TB agents (Sanghavi et al., 2022).

3. Synthesis of New Compounds

6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride is instrumental in synthesizing new tricyclic pyridinones. These new compounds are synthesized from 6-bromo-2-chloromethyl-3-nitroimidazo[1,2-a]pyridine and have potential applications in various chemical and pharmaceutical fields (Castera-Ducros et al., 2006).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.